molecular formula H12N6O6Pd B088154 Tetraamminepalladium(2+) dinitrate CAS No. 13601-08-6

Tetraamminepalladium(2+) dinitrate

Cat. No. B088154
CAS RN: 13601-08-6
M. Wt: 298.6 g/mol
InChI Key: WIDMMNCAAAYGKW-UHFFFAOYSA-N
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Description

Tetraamminepalladium(2+) dinitrate, also known as Tetraamminedinitratopalladium, is a chemical compound with the linear formula Pd(NH3)4(NO3)2 . It has a molecular weight of 298.55 . This compound is typically available on the market as an aqueous solution . It is a colorless, transparent liquid with a faint ammonia-like odor .


Molecular Structure Analysis

The molecular structure of Tetraamminepalladium(2+) dinitrate is represented by the formula Pd(NH3)4(NO3)2 . This indicates that the compound consists of a palladium ion surrounded by four ammonia molecules and two nitrate ions.


Chemical Reactions Analysis

Tetraamminepalladium(2+) dinitrate can be used as a palladium precursor to prepare various catalysts. For instance, it can be used to prepare a Pd/C catalyst for the decarbonylation of heptanoic acid to 1-hexene, a Pd/Al2O3 catalyst for the decomposition of formic acid, and a Pd/CNT catalyst for the dehalogenation of triclosan in water .


Physical And Chemical Properties Analysis

Tetraamminepalladium(2+) dinitrate is a colorless, transparent liquid with a faint ammonia-like odor . It is only available on the market as an aqueous solution . The density of the solution is 1.04 g/mL at 25 °C .

Scientific Research Applications

. It’s often used in various chemical reactions .

  • Catalyst in Organic Reactions

    • Tetraamminepalladium(2+) dinitrate is often used as a catalyst in various organic reactions . It is suitable for several types of coupling reactions, including Buchwald-Hartwig Cross Coupling, Suzuki-Miyaura Coupling, Stille Coupling, Sonogashira Coupling, Negishi Coupling, Hiyama Coupling, and Heck Reaction .
  • Preparation of Heterogeneous Catalysts

    • Tetraamminepalladium(2+) dinitrate can be used as a precursor to heterogeneous platinum catalysts for isomerizing unfunctionalized alkanes .
    • In this application, the compound is used to prepare a Pd/TS-1 catalyst for the in situ generation of H2O2 and subsequent oxidation of propylene to propylene oxide .
  • Electroplating

    • Tetraamminepalladium(2+) dinitrate can be used in electroplating . In this process, a thin layer of palladium is deposited onto a conductive surface. This is often done to improve corrosion resistance, reduce friction, improve paint adhesion, alter conductivity, provide radiation shielding, and for other purposes.
  • Preparation of Other Palladium Compounds

    • Tetraamminepalladium(2+) dinitrate can be used as a starting material for the synthesis of other palladium compounds . For example, it can be used to prepare palladium nanoparticles, which have applications in catalysis, electronics, and other fields.

Safety And Hazards

Tetraamminepalladium(2+) dinitrate is classified as an oxidizing liquid (Category 2), and it may intensify fire . It can cause skin irritation (Category 2) and serious eye irritation (Category 2) . It is also explosive when dry . Therefore, it is recommended to keep it away from heat, hot surfaces, sparks, open flames, and other ignition sources .

properties

IUPAC Name

azane;palladium(2+);dinitrate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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InChI

InChI=1S/2NO3.4H3N.Pd/c2*2-1(3)4;;;;;/h;;4*1H3;/q2*-1;;;;;+2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WIDMMNCAAAYGKW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

N.N.N.N.[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Pd+2]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

H12N6O6Pd
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Related CAS

15974-14-8 (Parent)
Record name Palladium(2+), tetraammine-, (SP-4-1)-, nitrate (1:2)
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DSSTOX Substance ID

DTXSID90893423
Record name Palladium(II) nitrate tetraamine
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Molecular Weight

298.55 g/mol
Source PubChem
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Physical Description

White to yellow crystalline powder; [Alfa Aesar MSDS]
Record name Tetraamminepalladium(II) nitrate
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Product Name

Tetraamminepalladium(2+) dinitrate

CAS RN

13601-08-6
Record name Palladium(2+), tetraammine-, (SP-4-1)-, nitrate (1:2)
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Record name Palladium(2+), tetraammine-, (SP-4-1)-, nitrate (1:2)
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Record name Palladium(II) nitrate tetraamine
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Record name Tetraamminepalladium(2+) dinitrate
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